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Introduction
Cyanomethanesulfonyl chloride (CAS No. 27869-04-1) is a bifunctional reagent of significant

interest in medicinal chemistry and drug development.[1] Its unique molecular architecture,

incorporating both a reactive sulfonyl chloride moiety and a nitrile group, presents a versatile

platform for the synthesis of novel sulfonamides and other complex molecular scaffolds.[1] The

sulfonyl chloride group serves as a highly reactive electrophile, readily undergoing nucleophilic

substitution with a wide range of amines, alcohols, and other nucleophiles. Simultaneously, the

cyano group offers a handle for further chemical transformations, making it a valuable building

block in the design of targeted therapeutics and functionalized materials.

This technical guide provides a comprehensive overview of the known physical properties of

cyanomethanesulfonyl chloride, alongside detailed, field-proven experimental protocols for

the determination of its key physical characteristics. This dual approach of presenting

established data while empowering researchers with the methodology to elucidate further

properties is designed to facilitate its effective and safe application in the laboratory.

Molecular and Computed Properties
A foundational understanding of a reagent begins with its fundamental molecular and computed

properties. These values, summarized in Table 1, provide insights into the molecule's size,

polarity, and potential behavior in various chemical environments.
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Property Value Source

Molecular Formula C₂H₂ClNO₂S [2]

Molecular Weight 139.56 g/mol [2]

Canonical SMILES C(C#N)S(=O)(=O)Cl [2]

InChI Key
QSOXEHOYDPAXTG-

UHFFFAOYSA-N
[3]

XLogP3-AA -0.6 [2]

Topological Polar Surface Area 66.3 Å² [2]

Complexity 179 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 1 [2]

Table 1: Molecular and Computed Properties of Cyanomethanesulfonyl Chloride.

Experimentally Determined and Predicted Physical
Properties
While a comprehensive set of experimentally determined physical properties for

cyanomethanesulfonyl chloride is not readily available in the literature, some key data points

have been reported or predicted. This information is crucial for its practical application in

synthesis and for purification procedures.

Property Value Remarks Source

Physical Form Solid - [3]

Boiling Point 74-75 °C at 0.06 Torr [4]

Density 1.597 ± 0.06 g/cm³ Predicted [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h98b9767f?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h98b9767f?context=bbe
https://www.allgreenchems.com/showroom/CAS-NO-1711-06-4/
https://www.allgreenchems.com/showroom/CAS-NO-1711-06-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Known Physical Properties of Cyanomethanesulfonyl Chloride.

Experimental Protocols for Physical Property
Determination
To address the current gaps in the experimental data for cyanomethanesulfonyl chloride, this

section provides detailed, self-validating protocols for the determination of its key physical

properties. These methodologies are grounded in established principles of physical organic

chemistry and are designed to be readily implemented in a standard research laboratory.

Melting Point Determination: Capillary Method
The melting point is a critical indicator of purity. For a reactive solid like

cyanomethanesulfonyl chloride, the capillary method offers a straightforward and material-

sparing approach.

Principle: A small, powdered sample is heated in a sealed capillary tube, and the temperature

range over which it melts is observed. A sharp melting range is indicative of high purity.

Experimental Protocol:

Sample Preparation: Ensure the cyanomethanesulfonyl chloride sample is finely

powdered and completely dry. Moisture can depress the melting point and broaden the

range.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to

introduce a small amount of material. Invert the tube and gently tap it on a hard surface to

pack the solid into the sealed end. The packed sample height should be 2-3 mm.[5]

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

Heating Profile:

If the approximate melting point is unknown, perform a rapid heating to get a preliminary

range.[5]
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For an accurate determination, heat at a rate of approximately 10-20 °C/minute until the

temperature is about 20 °C below the expected melting point.[5]

Reduce the heating rate to 1-2 °C/minute to allow for thermal equilibrium between the

sample and the thermometer.[5]

Observation and Recording:

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Record the temperature at which the last solid particle melts (the clear point).

The melting point is reported as a range from the onset to the clear point.[6]

Causality Behind Experimental Choices: The slow heating rate near the melting point is crucial

for ensuring that the temperature reading accurately reflects the temperature of the sample,

providing a sharp and reproducible melting range.[5] Packing the sample tightly prevents it

from shrinking away from the capillary wall, which could lead to inaccurate readings.[5]

Dry and Powder Sample Load Capillary Tube (2-3 mm) Place in Melting Point Apparatus

Rapid Heating (Preliminary)
Unknown MP

Slow Heating (1-2 °C/min) near MPKnown MP

Approximate MP known

Record Onset and Clear Point Report Melting Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Profile Determination
Understanding the solubility of cyanomethanesulfonyl chloride in various solvents is

essential for reaction setup, purification, and storage. Given its reactivity, especially towards

protic solvents, a systematic approach is necessary.

Principle: A known amount of solute is added to a known volume of solvent, and the mixture is

agitated until equilibrium is reached. The concentration of the dissolved solute is then

determined.
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Experimental Protocol (for a range of organic solvents):

Solvent Selection: Choose a range of anhydrous solvents with varying polarities (e.g.,

hexane, toluene, dichloromethane, ethyl acetate, acetonitrile, THF).

Thermodynamic (Equilibrium) Solubility:

Add an excess of solid cyanomethanesulfonyl chloride to a known volume of the

chosen solvent in a sealed vial.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24

hours) to ensure equilibrium is reached.

Carefully filter the saturated solution through a syringe filter (PTFE) to remove any

undissolved solid.

Dilute an aliquot of the filtrate with a suitable solvent and analyze by a calibrated analytical

method (e.g., HPLC-UV) to determine the concentration.[7]

Kinetic Solubility:

Prepare a concentrated stock solution of cyanomethanesulfonyl chloride in an aprotic

solvent where it is highly soluble (e.g., DMSO).

Add small aliquots of this stock solution to the test solvent and observe for the formation of

a precipitate. Turbidimetric analysis can be used for high-throughput screening.[7]

Causality Behind Experimental Choices: The thermodynamic method provides the true

equilibrium solubility, which is a fundamental physical constant.[7] The kinetic method is often

used in drug discovery for a rapid assessment of solubility under non-equilibrium conditions,

which can be relevant for certain applications.[7] Using anhydrous solvents is critical to prevent

hydrolysis of the sulfonyl chloride.
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Caption: Methodologies for Solubility Determination.

Spectroscopic Characterization
While specific spectra for cyanomethanesulfonyl chloride are not widely published, its

structure can be confirmed and its purity assessed using standard spectroscopic techniques.

The following provides an overview of the expected spectral features based on analogous

compounds.

¹H NMR: A singlet would be expected for the methylene (-CH₂-) protons. The chemical shift

of this singlet would be significantly downfield due to the strong electron-withdrawing effects

of both the sulfonyl chloride and the nitrile groups.

¹³C NMR: Three signals would be anticipated: one for the nitrile carbon (-C≡N), one for the

methylene carbon (-CH₂-), and a third for the sulfonyl carbon.
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IR Spectroscopy: Characteristic strong absorption bands would be expected for the

asymmetric and symmetric stretching of the S=O bonds in the sulfonyl chloride group

(typically in the regions of 1375-1350 cm⁻¹ and 1180-1160 cm⁻¹, respectively). A sharp,

medium-intensity band for the C≡N stretch would also be present (around 2260-2240 cm⁻¹).

Handling, Storage, and Safety
Cyanomethanesulfonyl chloride is a reactive compound and should be handled with

appropriate precautions.

General Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3]

Moisture Sensitivity: Sulfonyl chlorides are susceptible to hydrolysis. Handle under an inert

atmosphere (e.g., nitrogen or argon) and use anhydrous solvents and glassware.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as water, alcohols, and strong bases.[3] Refrigeration is

recommended for long-term storage.[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]
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Conclusion
Cyanomethanesulfonyl chloride is a valuable reagent with significant potential in synthetic

chemistry. While a complete experimental dataset of its physical properties is yet to be

established in the public domain, this guide provides the currently available information and,

more importantly, equips the research professional with robust methodologies to fully

characterize this compound. By combining the known data with the detailed experimental

protocols provided, researchers can confidently and safely integrate cyanomethanesulfonyl
chloride into their synthetic workflows, paving the way for new discoveries in drug

development and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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